Cas no 1260605-42-2 (tert-Butyl (trans-4-(4-(trifluoromethyl)phenyl)pyrrolidin-3-yl)carbamate)

• Product Name: tert-Butyl (trans-4-(4-(trifluoromethyl)phenyl)pyrrolidin-3-yl)carbamate
• CAS No: 1260605-42-2
• MF: C₁₆H₂₁F₃N₂O₂
• MW: 330.345354795456
• CID: 5216732
• Update Time: 2025-06-13

tert-Butyl (trans-4-(4-(trifluoromethyl)phenyl)pyrrolidin-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (trans-4-(4-(trifluoromethyl)phenyl)pyrrolidin-3-yl)carbamate
• tert-Butyl ((3R,4S)-4-(4-(trifluoromethyl)phenyl)pyrrolidin-3-yl)carbamate
• tert-butyl N-[(3R,4S)-4-[4-(trifluoromethyl)phenyl]pyrrolidin-3-yl]carbamate
• BB 0260851
• Carbamic acid, N-[(3R,4S)-4-[4-(trifluoromethyl)phenyl]-3-pyrrolidinyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C16H21F3N2O2/c1-15(2,3)23-14(22)21-13-9-20-8-12(13)10-4-6-11(7-5-10)16(17,18)19/h4-7,12-13,20H,8-9H2,1-3H3,(H,21,22)/t12-,13+/m1/s1
• InChI Key： TZTDXEAWMSGECI-OLZOCXBDSA-N
• SMILES： FC(C1C=CC(=CC=1)[C@H]1CNC[C@@H]1NC(=O)OC(C)(C)C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 413
• XLogP3: 3
• Topological Polar Surface Area: 50.4

Additional information on tert-Butyl (trans-4-(4-(trifluoromethyl)phenyl)pyrrolidin-3-yl)carbamate

Comprehensive Overview of tert-Butyl (trans-4-(4-(trifluoromethyl)phenyl)pyrrolidin-3-yl)carbamate (CAS No. 1260605-42-2)

tert-Butyl (trans-4-(4-(trifluoromethyl)phenyl)pyrrolidin-3-yl)carbamate (CAS No. 1260605-42-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of pyrrolidine derivatives, which are widely recognized for their versatility in drug discovery and development. The presence of a trifluoromethyl group enhances its metabolic stability and lipophilicity, making it a valuable intermediate in the synthesis of bioactive molecules.

In recent years, the demand for fluorinated compounds like tert-Butyl (trans-4-(4-(trifluoromethyl)phenyl)pyrrolidin-3-yl)carbamate has surged due to their unique physicochemical properties. Researchers are particularly interested in its potential applications in central nervous system (CNS) drug development, as pyrrolidine scaffolds are known to interact with neurotransmitter receptors. The compound's carbamate moiety further contributes to its stability and bioavailability, which are critical factors in modern drug design.

The synthesis of CAS No. 1260605-42-2 involves multi-step organic reactions, including palladium-catalyzed cross-coupling and stereoselective reduction. These methods are frequently discussed in academic forums and patent literature, reflecting the compound's relevance in medicinal chemistry. Its trans-configuration is particularly noteworthy, as it often leads to higher binding affinity and selectivity in target interactions compared to its cis-counterpart.

From an industrial perspective, tert-Butyl (trans-4-(4-(trifluoromethyl)phenyl)pyrrolidin-3-yl)carbamate is often explored for its role in crop protection chemicals. The trifluoromethylphenyl group is a common motif in agrochemicals due to its ability to resist degradation under environmental stressors. This aligns with the growing focus on sustainable agriculture and the need for compounds with prolonged efficacy.

Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to characterize this compound. Purity and stereochemical integrity are paramount, especially when used in preclinical studies. The compound's logP value and solubility profile are also critical parameters evaluated during formulation development.

In the context of AI-driven drug discovery, CAS No. 1260605-42-2 has been featured in virtual screening libraries. Its structural features make it a promising candidate for machine learning-based target prediction. This intersection of computational chemistry and experimental validation highlights the compound's adaptability to cutting-edge research methodologies.

Regulatory considerations for tert-Butyl (trans-4-(4-(trifluoromethyl)phenyl)pyrrolidin-3-yl)carbamate focus on its environmental impact and biodegradability. As global regulations tighten around persistent organic pollutants (POPs), researchers are investigating greener synthetic routes for such fluorinated compounds. This aligns with the broader trend of green chemistry in the pharmaceutical industry.

Market analysts project steady growth for pyrrolidine-based intermediates, driven by their applications in oncology and anti-inflammatory therapeutics. The compound's CAS No. 1260605-42-2 is frequently cited in patent filings, underscoring its commercial potential. Custom synthesis services for this molecule are increasingly sought after by contract research organizations (CROs).

In summary, tert-Butyl (trans-4-(4-(trifluoromethyl)phenyl)pyrrolidin-3-yl)carbamate represents a convergence of structural innovation and practical utility. Its role in advancing precision medicine and sustainable agrochemicals ensures its continued relevance in scientific and industrial circles. Future research may explore its derivatives for enhanced pharmacokinetic properties or novel biological activities.